Cas no 1189973-29-2 ([1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol)

• Product Name: [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol
• CAS No: 1189973-29-2
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• MDL: MFCD09743703
• CID: 838630
• PubChem ID: 46738266
• Update Time: 2025-06-10

[1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol
• (1-(5-Bromopyrimidin-2-yl)piperidin-3-yl)methanol
• AG-L-20659
• AK-22191
• ANW-52339
• BR-22191
• CTK4B0999
• KB-212155
• SureCN1839601
• AB0035073
• X9342
• ST24026045
• DB-249222
• DTXSID80674283
• SCHEMBL1839601
• 1189973-29-2
• AKOS008228112
• SB43134
• DS-0235
• CS-0155419

• MDL： MFCD09743703
• Inchi： 1S/C10H14BrN3O/c11-9-4-12-10(13-5-9)14-3-1-2-8(6-14)7-15/h4-5,8,15H,1-3,6-7H2
• InChI Key： OXGIOCSHKYSFOC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCCC(CO)C1

Computed Properties

• Exact Mass: 271.03200
• Monoisotopic Mass: 271.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2
• XLogP3: 1.4

Experimental Properties

• PSA: 49.25000
• LogP: 1.51280

[1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Additional information on [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol

Comprehensive Overview of [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol (CAS No. 1189973-29-2)

[1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol (CAS No. 1189973-29-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of bromopyrimidine derivatives, which are widely recognized for their role as intermediates in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₁₄BrN₃O, highlights the presence of a piperidine ring and a hydroxymethyl group, making it a versatile building block for drug discovery.

Recent trends in scientific literature indicate a growing interest in heterocyclic compounds, particularly those containing pyrimidine and piperidine moieties. Researchers frequently search for terms like "5-bromopyrimidine applications" or "piperidine derivatives in medicinal chemistry," reflecting the compound's relevance in modern synthetic workflows. The hydroxymethyl functional group further enhances its utility, enabling facile derivatization for targeted applications.

From a synthetic perspective, [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol serves as a critical intermediate in the development of kinase inhibitors and other small-molecule therapeutics. Its bromine substituent offers a strategic handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in fragment-based drug design. This aligns with the increasing demand for "custom synthetic intermediates" and "high-value pharmaceutical building blocks" in the fine chemicals market.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for preclinical studies. Notably, searches for "CAS 1189973-29-2 characterization data" or "5-bromopyrimidine NMR peaks" are common among chemists validating synthetic routes.

In agrochemical applications, derivatives of [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol have shown promise as precursors for crop protection agents. The compound's structural motifs align with industry trends toward low-environmental-impact pesticides, a topic frequently queried as "green chemistry in agrochemicals." Its balanced lipophilicity, inferred from the LogP value, makes it suitable for formulations requiring controlled bioavailability.

Regulatory considerations for this compound emphasize its classification as a non-hazardous research chemical under standard handling conditions. However, proper laboratory safety protocols (a frequently searched term) should always be followed during its use. The compound's stability profile, including sensitivity to light or moisture, is often documented in technical datasheets to guide storage practices.

Market intelligence reveals that CAS 1189973-29-2 is primarily supplied by specialty chemical manufacturers catering to the contract research organization (CRO) sector. Procurement-related searches such as "bulk suppliers of bromopyrimidine derivatives" or "custom synthesis of piperidine alcohols" reflect its commercial importance. Pricing trends correlate with the availability of 5-bromopyrimidine feedstock and scale-up feasibility.

Future research directions may explore the compound's potential in catalysis or material science, particularly in designing metal-organic frameworks (MOFs). Such interdisciplinary applications respond to growing searches for "multifunctional heterocyclic scaffolds" in advanced materials. Patent landscapes suggest increasing IP activity around structurally analogous compounds, highlighting their strategic value.

For researchers seeking practical guidance, experimental procedures involving [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol often appear in protocols for N-alkylation reactions or protective group chemistry. These methodologies address common pain points expressed in queries like "optimizing pyrimidine substitution reactions" or "selective hydroxyl group modifications."

In summary, [1-(5-Bromopyrimidin-2-yl)piperidin-3-yl]methanol (CAS No. 1189973-29-2) represents a chemically sophisticated intermediate with broad applicability across life sciences. Its value proposition lies in the synergistic combination of a brominated pyrimidine core and piperidine-alcohol functionality, addressing contemporary needs in rational molecular design while aligning with industry sustainability goals.